Carbonyl diisothiocyanate
Overview
Description
Carbonyl diisothiocyanate is a compound that contains a total of 7 bonds, including 7 non-H bonds, 5 multiple bonds, 2 rotatable bonds, 5 double bonds, and 2 isothiocyanates .
Synthesis Analysis
This compound can be synthesized using various methods. One approach involves the use of amines and highly toxic reagents such as thiophosgene, its derivatives, or CS2 . Another method involves the reaction of phosgene and oxalyl chloride with ammonium thiocyanate .Molecular Structure Analysis
The molecular structure of this compound has been studied in both the condensed phase and the gas phase . The rotational spectra of two isomers of this compound, syn-syn and syn-anti, were recorded with Chirped Pulse Fourier Transform Microwave (CP-FTMW). The presence of two quadrupolar nuclei (N, I=1) results in hyperfine splitting of rotational transitions, which provides a direct insight into the electronic environment of the molecule .Chemical Reactions Analysis
This compound exhibits different reactivity patterns with nucleophiles. While carbonyl diisocyanate adds two equivalents of nucleophile forming carbonyl bis(carbamoylhalides), this compound only adds one equivalent and undergoes intramolecular ring closure, resulting in the formation of substituted thiadiazines .Physical And Chemical Properties Analysis
This compound is a highly unstable and reactive compound . The carbon and oxygen in the carbonyl are both sp2 hybridized, which gives a carbonyl group a basic trigonal shape .Mechanism of Action
Safety and Hazards
Future Directions
The future directions of synthetic chemistry, including the study of compounds like Carbonyl diisothiocyanate, involve improving the ability of synthesis and enhancing the application of synthesis . This includes investigating higher selectivity, higher efficiency, more eco-friendly, and more sustainable processes .
properties
IUPAC Name |
carbonyl diisothiocyanate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3N2OS2/c6-3(4-1-7)5-2-8 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FULSCKQLKRBVJV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(=NC(=O)N=C=S)=S |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3N2OS2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80506959 |
Source
|
| Record name | Carbonyl diisothiocyanate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80506959 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
144.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
6470-09-3 |
Source
|
| Record name | Carbonyl diisothiocyanate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80506959 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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